Cas no 134111-30-1 (Cytidine,2'-deoxy-4'-thio- (9CI))

• Product Name: Cytidine,2'-deoxy-4'-thio- (9CI)
• CAS No: 134111-30-1
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 193251
• PubChem ID: 10037425
• Update Time: 2025-04-19

Cytidine,2'-deoxy-4'-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cytidine,2'-deoxy-4'-thio- (9CI)
• 2'-deoxy-4'-thiocytidine
• 4-amino-1-[(4S,5R)-4-hydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidin-2-one
• 2-Dtcd
• 4'-Thio-2'-deoxycytidine
• Cytidine, 2'-deoxy-4'-thio-
• 1-(2-deoxy-4-thio-beta-D-ribofuranosyl)cytosine
• Tdcyd
• L76O0M313F
• MOMUJZRKXYLWMH-SHYZEUOFSA-N
• 134111-30-1
• Q27282802
• 4-AMINO-1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)THIOLAN-2-YL]PYRIMIDIN-2-ONE
• 4'-thio-2'-deoxycytidine, (-)-
• UNII-L76O0M313F
• SCHEMBL2401955
• NSC-764276
• CHEMBL1169490

• Inchi： 1S/C9H13N3O3S/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8+/m0/s1
• InChI Key： MOMUJZRKXYLWMH-SHYZEUOFSA-N
• SMILES： S1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 243.067762
• Monoisotopic Mass: 243.067762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: -0.9

Experimental Properties

• Density: 1.74
• Boiling Point: 507°Cat760mmHg
• Flash Point: 260.4°C
• Refractive Index: 1.777